sodium;2-hydroxy-2-(4-hydroxyphenyl)acetate

• IUPAC Name: sodium;2-hydroxy-2-(4-hydroxyphenyl)acetate
• InChI: InChI=1S/C8H8O4.Na/c9-6-3-1-5(2-4-6)7(10)8(11)12;/h1-4,7,9-10H,(H,11,12);/q;+1/p-1
• InChI Key: HPQVZCCKGRTPLU-UHFFFAOYSA-M
• Canonical SMILES: C1=CC(=CC=C1C(C(=O)[O-])O)O.[Na+]
• Molecular Formula: C8H7NaO4
• Molecular Weight: 190.13 g/mol

Description

The compound with the identifier “sodium;2-hydroxy-2-(4-hydroxyphenyl)acetate” is a chemical substance listed in the PubChem database

Preparation Methods

Industrial Production Methods: Industrial production methods for sodium;2-hydroxy-2-(4-hydroxyphenyl)acetate are not explicitly documented. Typically, industrial production of chemical compounds involves scaling up laboratory synthesis methods, optimizing reaction conditions for higher yields, and ensuring the purity and safety of the final product.

Chemical Reactions Analysis

Types of Reactions: sodium;2-hydroxy-2-(4-hydroxyphenyl)acetate can undergo various types of chemical reactions, including oxidation, reduction, and substitution reactions. The specific reactions and conditions depend on the functional groups present in the compound and the desired products.

Common Reagents and Conditions: Common reagents used in the reactions of this compound include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions, such as temperature, pressure, and solvent, are optimized based on the specific reaction being carried out.

Major Products Formed: The major products formed from the reactions of this compound depend on the type of reaction and the reagents used. For example, oxidation reactions may yield oxidized derivatives, while substitution reactions may result in the formation of substituted products.

Scientific Research Applications

. In chemistry, it can be used as a reagent or intermediate in the synthesis of other compounds. In biology and medicine, it may have potential therapeutic applications, although specific details are not available. In industry, sodium;2-hydroxy-2-(4-hydroxyphenyl)acetate could be used in the production of materials or as a component in various chemical processes.

Comparison with Similar Compounds

Conclusion

This compound is a compound with potential applications in various scientific fields. While detailed information on its synthesis, reactions, and mechanism of action is limited, it remains a subject of interest for further research and exploration.